Cas no 844879-03-4 (4-BROMO-3',5'-DIFLUOROBENZOPHENONE)

• Product Name: 4-BROMO-3',5'-DIFLUOROBENZOPHENONE
• CAS No: 844879-03-4
• MF: C₁₃H₇BrF₂O
• MW: 297.094889879227
• CID: 892676
• PubChem ID: 2756920
• Update Time: 2025-04-19

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3',5'-DIFLUOROBENZOPHENONE
• (4-bromophenyl)-(3,5-difluorophenyl)methanone
• PC2358
• MFCD06201446
• A840815
• AKOS009339756
• DTXSID50373635
• [3,5-bis(fluoranyl)phenyl]-(4-bromophenyl)methanone
• (4-bromophenyl)(3,5-difluorophenyl)methanone
• 844879-03-4

• MDL： MFCD06201446
• Inchi： 1S/C13H7BrF2O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
• InChI Key： NSSPHHIIJGNZTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 295.96500
• Monoisotopic Mass: 295.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.546
• Boiling Point: 361.2°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.577
• PSA: 17.07000
• LogP: 3.95830

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38